An In-depth Technical Guide to the Physicochemical Properties of 4-(4-(Thiazol-2-yl)phenyl)morpholine
An In-depth Technical Guide to the Physicochemical Properties of 4-(4-(Thiazol-2-yl)phenyl)morpholine
Executive Summary
This technical guide provides a comprehensive analysis of the core physicochemical properties of the heterocyclic compound 4-(4-(Thiazol-2-yl)phenyl)morpholine (CAS No. 1542258-98-9). In the landscape of modern drug discovery, a thorough understanding of a molecule's physicochemical profile is not merely a preliminary step but a critical determinant of its ultimate success as a therapeutic agent.[1][2] Properties such as solubility, lipophilicity, ionization state, and molecular size govern a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET).[3] This document synthesizes available data, provides expert interpretation of predicted properties, and outlines validated experimental protocols for their determination. The target audience for this guide includes medicinal chemists, pharmaceutical scientists, and drug development professionals who require a deep, functional understanding of this promising molecular scaffold.
Introduction: The Strategic Importance of Physicochemical Profiling
The journey of a drug candidate from laboratory bench to clinical application is fraught with challenges, with poor pharmacokinetic and safety profiles being major causes of attrition.[3] The physicochemical characteristics of a molecule are the primary drivers of its behavior within a biological system.[4] A compound must be able to dissolve in aqueous biological fluids, permeate lipid membranes to reach its target, and possess sufficient metabolic stability to exert its therapeutic effect.
The 4-(4-(Thiazol-2-yl)phenyl)morpholine structure is of significant interest in medicinal chemistry. It combines three key pharmacophoric elements:
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Morpholine: A saturated heterocycle often incorporated to improve aqueous solubility, increase metabolic stability, and serve as a basic center for salt formation.[5][6]
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Phenyl Ring: A common aromatic scaffold for establishing interactions with protein targets and for linking other functional groups in a defined geometry.
-
Thiazole Ring: A five-membered aromatic heterocycle prevalent in numerous approved drugs, known for its ability to act as a hydrogen bond acceptor and participate in various binding interactions.[7][8]
This guide provides the foundational data and methodologies required to harness the potential of this scaffold by enabling rational, data-driven decisions in drug design and optimization.
Core Molecular and Physicochemical Properties
While direct experimental data for 4-(4-(Thiazol-2-yl)phenyl)morpholine is limited in publicly accessible literature, a robust profile can be constructed from computational predictions and data from closely related analogs. The following table summarizes its key properties.
| Property | Value / Description | Significance in Drug Development |
| IUPAC Name | 4-(4-(1,3-Thiazol-2-yl)phenyl)morpholine | Unambiguous chemical identification. |
| CAS Number | 1542258-98-9[9] | Unique registry number for database tracking. |
| Molecular Formula | C₁₃H₁₄N₂OS | Defines elemental composition and exact mass. |
| Molecular Weight | 246.33 g/mol | Influences diffusion and permeability; a key component of "Rule of Five" guidelines. |
| Appearance | Predicted to be a white to pale yellow solid. | Basic physical state observation. |
| Melting Point | Predicted >200 °C | High melting point suggests a stable crystalline lattice. Analogs melt in the 230-264 °C range.[10] |
| XLogP3 (Predicted) | ~2.5 - 3.0 | Indicates moderate lipophilicity, balancing membrane permeability and aqueous solubility. The isomer 2-morpholino-4-phenylthiazole has a calculated XLogP3 of 2.7.[11] |
| Topological Polar Surface Area (TPSA) | 53.6 Ų (for isomer)[11] | Predicts cell permeability. A value <140 Ų is generally associated with good oral bioavailability. |
| Hydrogen Bond Donors | 0 | Lack of donor groups can enhance membrane permeability. |
| Hydrogen Bond Acceptors | 4 (N of thiazole, O and N of morpholine) | Provides points of interaction with biological targets and water, influencing solubility. |
| Rotatable Bonds | 2 | Low number suggests conformational rigidity, which can be favorable for target binding. |
| pKa (Predicted) | ~8.4 (for Morpholine N) | The morpholine nitrogen is basic, allowing for salt formation to improve solubility and handling. |
Workflow for Physicochemical Characterization
A systematic approach is essential for accurately profiling a new chemical entity. The following workflow illustrates the logical sequence of experiments.
Caption: Standard workflow for comprehensive physicochemical profiling.
Solubility, Lipophilicity, and Permeability
The balance between solubility and lipophilicity is a cornerstone of medicinal chemistry, often dictating a compound's oral bioavailability.[4]
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Aqueous Solubility: The morpholine group is expected to confer a degree of aqueous solubility. However, the molecule is predominantly hydrophobic due to the phenyl and thiazole rings. The basicity of the morpholine nitrogen (pKa ~8.4) is a key feature; at physiological pH (e.g., in the stomach, pH 1-3), the compound will be protonated and exist as a more soluble salt. In the intestine (pH 6-7.5), it will be largely in its neutral, less soluble form, which is required for passive diffusion across the gut wall.
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Lipophilicity (LogP/LogD): The predicted octanol-water partition coefficient (XLogP3) of ~2.7 for the isomer suggests that the compound has sufficient lipophilicity to partition into lipid bilayers.[11] LogD (the distribution coefficient at a specific pH) is the more biologically relevant metric. At acidic pH, LogD will be lower (more hydrophilic) due to protonation, while at neutral pH, LogD will approximate LogP.
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Topological Polar Surface Area (TPSA): TPSA is a calculated metric that correlates well with passive molecular transport across membranes. The value of 53.6 Ų for the isomer is well within the desirable range (<140 Ų) for good cell permeability and oral absorption.[11]
Spectroscopic and Structural Characterization
Confirming the identity and purity of the compound is paramount. The following spectral characteristics are expected.
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¹H NMR Spectroscopy:
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Morpholine Protons: Two distinct signals, likely triplets, integrating to 4 protons each. One set for the protons adjacent to the nitrogen (~3.2-3.4 ppm) and another for the protons adjacent to the oxygen (~3.8-3.9 ppm).
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Aromatic Protons: The para-substituted phenyl ring will show two doublets, integrating to 2 protons each, in the aromatic region (~7.0-8.0 ppm).
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Thiazole Protons: Two signals in the aromatic region, one for the C4-H and one for the C5-H of the thiazole ring, unless one position is substituted as in the compound name. For 4-(4-(Thiazol-2-yl)phenyl)morpholine, the C2 position of the thiazole is attached to the phenyl ring, so one would expect signals for the C4-H and C5-H protons of the thiazole.
-
-
¹³C NMR Spectroscopy: Expected signals include those for the two distinct carbons of the morpholine ring, the six carbons of the phenyl ring (four of which are unique due to symmetry), and the three carbons of the thiazole ring.
-
Mass Spectrometry (MS): High-resolution mass spectrometry should confirm the molecular formula. The expected monoisotopic mass is 246.0827 g/mol .[11]
Proposed Synthesis Route
A plausible and efficient synthesis can be achieved via a Hantzsch-type thiazole formation. This provides context for potential starting material-related impurities.
Caption: Proposed synthesis of the target compound via Hantzsch reaction.
Standard Experimental Protocols
The following protocols describe standard, validated methods for determining key physicochemical properties.
Protocol 7.1: Determination of Melting Point
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Objective: To determine the temperature at which the compound transitions from a solid to a liquid phase, an indicator of purity and lattice stability.
-
Apparatus: Calibrated melting point apparatus (e.g., Büchi M-565 or Stuart SMP30), capillary tubes.
-
Procedure:
-
Ensure the apparatus is calibrated using certified standards (e.g., vanillin, caffeine).
-
Load a small, finely powdered sample of the compound into a capillary tube to a height of 2-3 mm.
-
Place the capillary tube in the heating block of the apparatus.
-
Set a rapid heating ramp (e.g., 10-20 °C/min) to approximate the melting range.
-
Prepare a second sample and heat to ~20 °C below the approximate melting point.
-
Reduce the heating ramp to a slow rate (1-2 °C/min) to allow for thermal equilibrium.
-
Record the temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample. Report this range as the melting point.
-
Protocol 7.2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment
-
Objective: To separate the target compound from any impurities and quantify its purity as a percentage of the total peak area.
-
System: HPLC system with a UV-Vis detector, a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
-
Mobile Phase:
-
Solvent A: 0.1% Formic Acid in Water
-
Solvent B: 0.1% Formic Acid in Acetonitrile
-
-
Procedure:
-
Prepare a stock solution of the compound in a suitable solvent (e.g., Acetonitrile or DMSO) at approximately 1 mg/mL.
-
Set the column temperature to 30 °C and the flow rate to 1.0 mL/min.
-
Set the UV detector to a wavelength where the compound has strong absorbance (e.g., 254 nm or a determined λmax).
-
Equilibrate the column with the initial gradient conditions (e.g., 95% A, 5% B) for at least 10 column volumes.
-
Inject 5-10 µL of the sample solution.
-
Run a linear gradient program (e.g., 5% B to 95% B over 15 minutes, hold for 2 minutes, return to initial conditions).
-
Integrate all peaks in the chromatogram. Calculate purity by dividing the peak area of the main component by the total area of all peaks and multiplying by 100.
-
Conclusion
4-(4-(Thiazol-2-yl)phenyl)morpholine presents a promising physicochemical profile for consideration in drug discovery programs. Its molecular weight, TPSA, and predicted lipophilicity align well with established guidelines for orally bioavailable drugs. The presence of a basic morpholine handle provides a crucial tool for modulating aqueous solubility through salt formation. The structural rigidity and hydrogen bonding capacity suggest potential for high-affinity interactions with biological targets. The experimental protocols and predictive data outlined in this guide provide a solid foundation for further investigation and rational optimization of this valuable chemical scaffold.
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